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Compound of Interest

Compound Name: Echinenone

Cat. No.: B051690 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical compounds is paramount. This document provides comprehensive

guidance on the personal protective equipment (PPE), operational procedures, and disposal

plans for Echinenone, a carotenoid utilized in various research applications. Adherence to

these protocols is crucial for ensuring laboratory safety and maintaining the integrity of

experimental work.

Summary of Safety and Physical Data
Echinenone is a solid, dark red to very dark red powder that is sensitive to light and

temperature.[1] While specific occupational exposure limits (OELs) for Echinenone have not

been established by major regulatory bodies such as OSHA, NIOSH, or ACGIH, it is prudent to

handle it with care to minimize exposure. The water solubility of Echinenone is low.
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Property Value Source

Chemical Formula C40H54O [2][3]

Molecular Weight 550.86 g/mol [1]

Appearance
Solid, Dark Red to Very Dark

Red
[1]

Melting Point 178-180 °C [3]

Storage Temperature -20°C [1][3]

Solubility
Slightly soluble in Chloroform,

Diethyl Ether, and Methanol
[1][3]

Stability
Light and temperature

sensitive
[1]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data for Echinenone, a conservative approach to PPE is

recommended. The following table summarizes the recommended PPE for handling

Echinenone powder.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended for handling

carotenoids.[4] Always inspect

gloves for tears or punctures

before use. Remove and

dispose of contaminated

gloves immediately.

Eye Protection
Safety glasses with side

shields or safety goggles

Ensure a snug fit to protect

against dust particles.

Respiratory Protection N95 or P100 respirator

Recommended when handling

the powder outside of a

certified chemical fume hood

or glove box to minimize

inhalation of airborne particles.

The choice of respirator should

be based on a site-specific risk

assessment.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect clothing from

contamination.

Operational Plan: Weighing and Handling Protocol
Given Echinenone's sensitivity to light and temperature, the following step-by-step protocol

should be followed when weighing and handling the solid compound.[1][5][6][7][8]

Preparation:

Whenever possible, work in a designated area with reduced lighting or use amber-colored

labware to minimize light exposure.[5][6][7]

Ensure the analytical balance is clean, calibrated, and located in an area free from drafts.

[9]
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Use a clean spatula and a weighing boat or weighing paper.[10][11] For static-prone

powders, an aluminum foil boat may be beneficial.[12]

Weighing Procedure:

Tare the weighing vessel on the analytical balance.[10]

Carefully transfer the desired amount of Echinenone powder to the weighing vessel using

the spatula. Avoid creating dust.[13]

Record the final weight.

Transfer and Dissolution:

If transferring to a flask, use a powder funnel to prevent spillage.

To ensure quantitative transfer, rinse the weighing vessel and spatula with a small amount

of the desired solvent and add the rinsing to the flask.

As Echinenone is temperature-sensitive, avoid heating to dissolve unless specified by the

experimental protocol.[14]

Disposal Plan
Proper disposal of Echinenone and contaminated materials is essential to prevent

environmental contamination and ensure laboratory safety.

Waste Categorization:

Solid Echinenone Waste: Unused or expired Echinenone powder.

Contaminated Solid Waste: Used weighing boats, gloves, and paper towels.

Liquid Waste: Solutions containing Echinenone.

Disposal Procedures:

Solid Echinenone Waste:
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Collect in a clearly labeled, sealed container designated for non-hazardous chemical

waste.[15][16][17][18][19]

Do not mix with other chemical waste unless compatibility is confirmed.

Contaminated Solid Waste:

Place in a designated, sealed bag for solid laboratory waste.[18]

Liquid Waste:

Collect in a labeled, sealed container appropriate for organic solvent waste, as

Echinenone is typically dissolved in such solvents.

Consult your institution's specific guidelines for the disposal of non-hazardous chemical

waste.[15][16][17]

Spill Response Plan
In the event of a spill of Echinenone powder, follow these steps to ensure a safe and effective

cleanup.[20][21][22][23]

Evacuate and Secure the Area:

Alert others in the vicinity of the spill.

Restrict access to the spill area.

Assess the Spill:

For a small, contained spill, proceed with cleanup if you are trained and have the

appropriate PPE.

For a large or uncontained spill, or if you are unsure, contact your institution's

environmental health and safety (EHS) department.

Cleanup Procedure for a Small Spill:

Don the appropriate PPE as outlined in the PPE section.
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Gently cover the spill with a damp paper towel or use a spill absorbent for powders to

prevent the dust from becoming airborne.[22][24]

Carefully scoop the material into a labeled container for solid waste disposal.

Wipe the area with a damp cloth, and then clean with soap and water.

Place all contaminated cleaning materials in the solid waste disposal bag.

Carotenoid Biosynthesis Pathway
Echinenone is synthesized from β-carotene. The diagram below illustrates the relevant portion

of the carotenoid biosynthesis pathway.[25][26][27][28][29][30][31][32][33]

Carotenoid Biosynthesis

Lycopene β-Carotene
Lycopene β-cyclase

Echinenone
β-carotene ketolase (CrtO/CrtW)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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